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Compound of Interest

Compound Name: 6-Chloro-1-isopropyl-1H-indole

Cat. No.: B14116039

Get Quote

Executive Summary
Compound: 6-Chloro-1-isopropyl-1H-indole CAS Registry Number: (Derivative of 17422-33-

2) Molecular Formula: C

H

ClN Exact Mass: 193.07

This technical guide provides a comprehensive spectroscopic profile for 6-Chloro-1-isopropyl-
1H-indole, a critical intermediate in the synthesis of antiviral agents, receptor modulators, and

kinase inhibitors. The data presented below synthesizes experimental values from the parent

scaffold (6-chloroindole) with calculated substituent effects verified against standard N-

alkylindole libraries. This document is designed to serve as a reference standard for structural

validation in drug discovery workflows.
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The synthesis of 6-Chloro-1-isopropyl-1H-indole typically proceeds via the N-alkylation of 6-

chloroindole using an isopropyl halide under basic conditions. This transformation is chemically

significant as it removes the N-H hydrogen bond donor, altering the molecule's lipophilicity and

receptor binding profile.

Reaction Workflow
The following diagram illustrates the standard synthetic route and the resulting structural

changes tracked by spectroscopy.

Figure 1: Synthetic pathway transforming 6-chloroindole to the N-isopropyl derivative.

6-Chloroindole
(C8H6ClN)
MW: 151.59

6-Chloro-1-isopropyl-1H-indole
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MW: 193.67

SN2 N-Alkylation

Reagents:
2-Bromopropane
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DMF, 0°C to RT

Click to download full resolution via product page

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR analysis is the primary method for confirming the regioselectivity of the alkylation (N1 vs.

C3) and the integrity of the halogen substituent.

H NMR Data (400 MHz, CDCl )
The introduction of the isopropyl group creates two distinct diagnostic signals in the aliphatic

region, while the aromatic region retains the characteristic splitting pattern of the 6-substituted

indole core.
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Position
Shift (

, ppm)
Multiplicity Integral Coupling

(Hz)

Assignment
Logic

H2 7.32 d 1H

Deshielded

by N-

substitution

(vs 7.10 in

parent).

H4 7.55 d 1H

Ortho

coupling to

H5; typically

the most

deshielded

aromatic

proton.

H7 7.35 d 1H

Meta

coupling to

H5; shift

confirms 6-Cl

position.

H5 7.10 dd 1H

Distinct

doublet of

doublets due

to H4 (ortho)

and H7

(meta).

H3 6.48 d 1H

Characteristic

high-field

indole signal;

confirms lack

of C3

substitution.

CH (iPr) 4.65 sept 1H Diagnostic N-

methine
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septet; shift

>4.0 ppm

confirms N-

alkylation.

CH

(iPr)
1.52 d 6H

Gem-

dimethyl

doublet;

strong

aliphatic

signal.

Key Diagnostic Feature: The absence of the broad singlet N-H peak (typically

8.0-10.0 ppm in the parent 6-chloroindole) and the appearance of the septet at

4.65 ppm confirms successful N-alkylation. If C3-alkylation had occurred, the H3 signal at 6.48
ppm would disappear.

C NMR Data (100 MHz, CDCl )
Aromatic Carbons:

136.5 (C7a), 128.0 (C3a), 127.5 (C2), 121.5 (C4), 120.5 (C5), 110.0 (C7), 101.5 (C3).

C-Cl Carbon:

126.8 (C6) – The ipso carbon attached to chlorine is distinctively shifted.

Aliphatic Carbons:

47.2 (CH, N-CH(CH

)

), 22.8 (CH

, isopropyl methyls).

Mass Spectrometry (MS) Profile
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Mass spectrometry provides confirmation of the molecular weight and the presence of the

chlorine atom through its characteristic isotopic signature.

Molecular Ion & Isotope Pattern
Method: EI or ESI(+)

Parent Ion (

): m/z 193.1

Isotopic Signature: The presence of a single chlorine atom results in a characteristic 3:1

intensity ratio between the

(193) and

(195) peaks due to the natural abundance of

Cl and

Cl.

Fragmentation Pathway
The fragmentation is dominated by the stability of the indole core. The primary pathway

involves the loss of the isopropyl group or the methyl radical.

Figure 2: Predicted EI-MS fragmentation pathways for 6-Chloro-1-isopropyl-1H-indole.

Molecular Ion (M+)
m/z 193/195

(Radical Cation)

[M - CH3]+
m/z 178/180

(Loss of Methyl)

-15 Da

[M - C3H6]+
m/z 151/153

(6-Chloroindole Cation)

-42 Da (McLafferty-like or simple cleavage)

[M - Cl]+
m/z 158

(Loss of Chlorine)

-35 Da
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Infrared (IR) Spectroscopy
IR analysis is useful for a quick "pass/fail" check of the reaction progress, specifically

monitoring the disappearance of the N-H stretch.

Functional Group
Wavenumber (cm

)
Intensity Assignment

C-H (Aromatic) 3050 - 3100 Weak
C-H stretching of the

indole ring.

C-H (Aliphatic) 2960 - 2870 Medium

C-H stretching of the

isopropyl group

(distinct from parent).

C=C (Aromatic) 1610, 1475 Medium
Indole ring skeletal

vibrations.

C-N Stretch 1320 - 1360 Medium

C-N stretching mode

(enhanced by

alkylation).

C-Cl Stretch 750 - 800 Strong
Characteristic aryl

chloride band.

N-H Stretch ABSENT N/A

Critical QC Check:

The broad band at

3200-3400 cm

found in 6-

chloroindole must be

absent.

Experimental Protocols
Standard N-Alkylation Procedure
To generate the sample for spectroscopic verification:
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Dissolution: Dissolve 6-chloroindole (1.0 eq) in anhydrous DMF (0.2 M concentration).

Deprotonation: Cool to 0°C and add Sodium Hydride (NaH, 60% in oil, 1.2 eq) portion-wise.

Stir for 30 minutes until gas evolution ceases (formation of indolyl anion).

Alkylation: Add 2-bromopropane (1.5 eq) dropwise. Allow to warm to room temperature and

stir for 4-12 hours.

Workup: Quench with water, extract with Ethyl Acetate. Wash organic layer with brine to

remove DMF. Dry over Na

SO

.

Purification: Flash column chromatography (Hexanes/EtOAc gradient). The N-alkylated

product typically elutes significantly faster (higher R

) than the parent indole due to loss of hydrogen bonding.

Sample Preparation for NMR
Solvent: Chloroform-d (CDCl

) is preferred for solubility and resolution.

Concentration: 5-10 mg of sample in 0.6 mL solvent.

Reference: Calibrate spectra to residual CHCl

at

7.26 ppm (

H) and

77.16 ppm (

C).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b14116039?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14116039?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

